Cas no 2229616-72-0 (1-(2,6-difluoro-3-methylphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(2,6-difluoro-3-methylphenyl)-2-fluoroethan-1-ol
• CAS No: 2229616-72-0
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 6588266
• PubChem ID: 165882188
• Update Time: 2025-07-27

1-(2,6-difluoro-3-methylphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-3-methylphenyl)-2-fluoroethan-1-ol
• 2,6-Difluoro-α-(fluoromethyl)-3-methylbenzenemethanol
• EN300-1785294
• 2229616-72-0

• Inchi： 1S/C9H9F3O/c1-5-2-3-6(11)8(9(5)12)7(13)4-10/h2-3,7,13H,4H2,1H3
• InChI Key： AXJXLFSEGTXDNY-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C=1F)C)F)(O)CF

Computed Properties

• Exact Mass: 190.06054939g/mol
• Monoisotopic Mass: 190.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,6-difluoro-3-methylphenyl)-2-fluoroethan-1-ol

Comprehensive Analysis of 1-(2,6-difluoro-3-methylphenyl)-2-fluoroethan-1-ol (CAS No. 2229616-72-0)

The compound 1-(2,6-difluoro-3-methylphenyl)-2-fluoroethan-1-ol (CAS No. 2229616-72-0) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the presence of multiple fluorine atoms and a methyl group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility and the growing demand for fluorinated building blocks in drug discovery.

One of the key reasons for the rising interest in 1-(2,6-difluoro-3-methylphenyl)-2-fluoroethan-1-ol is its role in the development of next-generation pharmaceuticals. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. The compound's CAS No. 2229616-72-0 is frequently searched in scientific databases, reflecting its importance in medicinal chemistry. Recent studies have highlighted its potential as a precursor for targeted therapies, particularly in oncology and neurology.

In addition to pharmaceutical applications, 1-(2,6-difluoro-3-methylphenyl)-2-fluoroethan-1-ol is also explored in the agrochemical sector. Fluorinated compounds are widely used in the development of crop protection agents, owing to their ability to improve pesticide efficacy and reduce environmental impact. The compound's structural motif aligns with the industry's shift toward sustainable chemistry, a topic that has gained traction among researchers and policymakers alike.

The synthesis and characterization of CAS No. 2229616-72-0 have been the subject of several recent publications. Advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to ensure its purity and stability. These methods are essential for meeting the stringent quality standards required in both pharmaceutical and agrochemical manufacturing. The compound's physicochemical properties, including solubility and thermal stability, are also areas of active investigation.

From a commercial perspective, the demand for 1-(2,6-difluoro-3-methylphenyl)-2-fluoroethan-1-ol is expected to grow, driven by its applications in high-value chemical synthesis. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its CAS registry number serves as a unique identifier, facilitating seamless procurement and regulatory compliance.

Environmental and safety considerations are also paramount when working with fluorinated compounds. While 1-(2,6-difluoro-3-methylphenyl)-2-fluoroethan-1-ol is not classified as hazardous under current regulations, proper handling and disposal practices are recommended to minimize any potential risks. This aligns with the broader industry focus on green chemistry and sustainable practices, which are frequently discussed in scientific forums and conferences.

In summary, 1-(2,6-difluoro-3-methylphenyl)-2-fluoroethan-1-ol (CAS No. 2229616-72-0) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural attributes, coupled with the growing interest in fluorinated intermediates, position it as a key player in modern chemical research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical solutions.